Cas no 47822-79-7 (Aluminium phthalocyanine)

• Product Name: Aluminium phthalocyanine
• CAS No: 47822-79-7
• MF: C₃₂H₁₆AlN₈
• MW: 539.504583358765
• CID: 55725
• PubChem ID: 114863
• Update Time: 2025-04-18

Aluminium phthalocyanine Chemical and Physical Properties

Names and Identifiers

• Aluminium phthalocyanine
• aluminium triphenolate; aluminium phenolate; aluminium phthalocyanine; Aluminium triphenoxide; phenol, aluminium phenolate; Aluminum triphenoxide; aluminium phenoxide; aluminum phenolate; aluminium(III) phenoxide; aluminum phthalocyanine; Triphenoxyaluminum; AluMinuM phenolate; Aluminum triphenolate;
• Aluminum phthalocyanine chloride
• 47822-79-7
• Aluminum(1+), (29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32)-, (SP-4-1)-
• Aluminum(1+), (29H,31H-phthalocyaninato(2-)-kappaN29,kappaN30,kappaN31,kappaN32)-, (SP-4-1)-
• CHEBI:195321
• aluminum;2,11,20,29,37,38-hexaza-39,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19,21(38),22,24,26,28,30(37),31,33,35-nonadecaene
• Aluminum phthalocyanine

• Inchi： 1S/C32H16N8.Al/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-16H;/q-2;+3
• InChI Key： HUVXQFBFIFIDDU-UHFFFAOYSA-N
• SMILES： [Al+3].[N-]1C2C3C=CC=CC=3C1=NC1C3C=CC=CC=3C(N=1)=NC1=C3C=CC=CC3=C(N=C3C4C=CC=CC=4C(=N3)N=2)[N-]1 |c:10,45,t:22,33|

Computed Properties

• Exact Mass: 539.1313310g/mol
• Monoisotopic Mass: 539.1313310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 709
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3Ų